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Compound of Interest

Compound Name:
2-Amino-4-chlorobenzothiazole

hydrobromide

Cat. No.: B1330048 Get Quote

An In-depth Technical Guide to 2-Amino-4-chlorobenzothiazole Hydrobromide for

Researchers and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Amino-4-chlorobenzothiazole
hydrobromide (CAS No. 27058-83-9), a heterocyclic organic compound with applications in

chemical synthesis and potentially in drug discovery. This document details its chemical and

physical properties, commercial availability from various suppliers, and a key synthetic

application. The guide is intended for researchers, scientists, and professionals in the field of

drug development and medicinal chemistry, offering a consolidated resource for sourcing and

utilizing this compound.

Chemical and Physical Properties
2-Amino-4-chlorobenzothiazole hydrobromide is the hydrobromide salt of 2-Amino-4-

chlorobenzothiazole. The presence of the hydrobromide salt can enhance the compound's

stability and solubility in certain solvents, which can be advantageous for specific synthetic

procedures. It is important for researchers to distinguish this compound from its free base, 2-

Amino-4-chlorobenzothiazole (CAS No. 19952-47-7), as their properties and applications may

differ.
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The key quantitative data for 2-Amino-4-chlorobenzothiazole hydrobromide are

summarized in the table below.

Property Value References

CAS Number 27058-83-9 [1]

Molecular Formula C₇H₅ClN₂S·HBr [2][1]

Molecular Weight 265.57 g/mol [2][1]

IUPAC Name
4-chloro-1,3-benzothiazol-2-

amine;hydrobromide
[1]

Canonical SMILES
C1=CC2=C(C(=C1)Cl)N=C(S2

)N.Br
[1]

EINECS 248-194-8 [1]

Commercial Availability and Suppliers
2-Amino-4-chlorobenzothiazole hydrobromide is available from several chemical suppliers,

primarily for research and development purposes. It is important to note that some suppliers,

such as Sigma-Aldrich, provide this compound as part of a collection of rare chemicals and

may not provide extensive analytical data. Buyers are often responsible for confirming the

product's identity and purity.

Below is a list of known suppliers for 2-Amino-4-chlorobenzothiazole hydrobromide.
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Supplier Product Name Purity Notes

Santa Cruz

Biotechnology

2-Amino-4-

chlorobenzothiazole

hydrobromide

Research Grade

For Research Use

Only. Not for

Diagnostic or

Therapeutic Use.[2]

Sigma-Aldrich

2-AMINO-4-

CHLOROBENZOTHIA

ZOLE

HYDROBROMIDE

AldrichCPR

Not Specified

Sold as-is, without

warranty of

merchantability or

fitness for a particular

purpose.

CookeChem

2-Amino-4-

chlorobenzothiazole

hydrobromide

Not Specified -

American Custom

Chemicals

Corporation

2-amino-4-

chlorobenzothiazole
97%

Listed as the

hydrobromide salt in

the details.[1]

Applications in Synthesis and Drug Discovery
The 2-aminobenzothiazole scaffold is a privileged structure in medicinal chemistry, known for

its wide range of biological activities, including anticancer, antibacterial, and anti-inflammatory

properties.[3][4][5] Consequently, derivatives of 2-aminobenzothiazole are of significant interest

in drug discovery and development.[3][4]

2-Amino-4-chlorobenzothiazole hydrobromide serves as a precursor in the synthesis of

other benzothiazole derivatives. A notable application is in the preparation of 4-chloro-2-

hydroxybenzothiazole, a process that involves diazotization.[6]

Experimental Protocol: Synthesis of 4-chloro-2-
hydroxybenzothiazole
The following protocol is based on a patented process for the preparation of 4-chloro-2-

hydroxybenzothiazole from 2-Amino-4-chlorobenzothiazole hydrobromide.[6]
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Materials:

2-Amino-4-chlorobenzothiazole hydrobromide (79 g)

Ethylene dichloride (300 ml)

Concentrated hydrochloric acid (114 ml)

Glacial acetic acid (78 ml)

Water (114 ml)

Sodium nitrite (41 g) in water (67 ml)

Procedure:

A mixture of concentrated hydrochloric acid, glacial acetic acid, and water is prepared in a 1-

liter flask.

2-Amino-4-chlorobenzothiazole hydrobromide and ethylene dichloride are added to the

flask.

The mixture is stirred and maintained at -25°C with water cooling.

A solution of sodium nitrite in water is added at a constant rate over 2 hours.

The major product of this diazotization reaction is 2-bromo-4-chlorobenzothiazole, with 2,4-

dichlorobenzothiazole also being formed.

The resulting 2-halo-4-chlorobenzothiazoles can then be hydrolyzed to yield 4-chloro-2-

hydroxybenzothiazole.

Visualized Workflows and Pathways
To aid researchers, the following diagrams illustrate key processes related to the procurement

and use of 2-Amino-4-chlorobenzothiazole hydrobromide.
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Caption: Workflow for the procurement and initial validation of 2-Amino-4-
chlorobenzothiazole hydrobromide.

{ 2-Amino-4-chlorobenzothiazole
hydrobromide}

Diazotization

Reagents: NaNO₂, HCl, Acetic Acid Solvent: Ethylene Dichloride Temperature: -25°C

{ 2-Bromo-4-chlorobenzothiazole}

{ Hydrolysis}

{ 4-Chloro-2-hydroxybenzothiazole}

Click to download full resolution via product page

Caption: Synthetic pathway from 2-Amino-4-chlorobenzothiazole hydrobromide to 4-chloro-

2-hydroxybenzothiazole.

Conclusion
2-Amino-4-chlorobenzothiazole hydrobromide is a commercially available starting material

that holds relevance for synthetic and medicinal chemists. While its direct biological activity is

not extensively documented, its utility as a precursor for other benzothiazole derivatives makes

it a valuable compound for research and development in the pharmaceutical industry.

Researchers should carefully consider the purity and supplier specifications when sourcing this

chemical for their experiments. The provided synthetic protocol and workflows offer a practical

guide for its application in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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